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Compound of Interest

Compound Name: GSK2850163

Cat. No.: B560521

These application notes provide a comprehensive protocol for researchers, scientists, and drug
development professionals to assess the inhibition of Inositol-requiring enzyme 1a (IRE1la) by
the small molecule inhibitor GSK2850163.

Introduction to IRE1la and GSK2850163

Inositol-requiring enzyme 1a (IRE1Q) is a key protein in the Unfolded Protein Response (UPR),
a cellular stress response to the accumulation of unfolded or misfolded proteins in the
endoplasmic reticulum (ER).[1][2][3] IRE1a is a transmembrane protein with both
serine/threonine kinase and endoribonuclease (RNase) activities.[3] Upon ER stress, IRE1la
autophosphorylates, which in turn activates its RNase domain.[4] The activated RNase initiates
the unconventional splicing of X-box binding protein 1 (XBP1) mRNA, leading to the production
of a potent transcription factor, XBP1s, which upregulates genes involved in restoring ER
homeostasis.[1][5]

GSK2850163 is a novel and potent inhibitor of IRE1a.[6][7] It functions as a Type Il inhibitor,
binding to an allosteric site on the kinase domain.[3][4] This binding locks the kinase in an
inactive conformation, which consequently inhibits the RNase activity of IRE1a.[4]

IREla Signaling Pathway

The following diagram illustrates the central role of IRE1a in the Unfolded Protein Response
pathway.
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Dispense 100 nL of GSK2850163
(or DMSO) into a 384-well plate

Add 10 pL reaction mix:
-5nM pIREla
- 60 uM ATP
in reaction buffer

Incubate for 2 hours
at room temperature

Add 5 pL of ADP-Glo™ Reagent
to stop kinase reaction and
deplete remaining ATP

Incubate for 40 minutes
at room temperature

:

Add 10 pL of Kinase Detection Reagent

to convert ADP to ATP and
generate luminescence

l

Incubate for 30 minutes
at room temperature

Measure luminescence using a
plate reader

Seed PANC-1 cells into
6-well plates

¢

Co-transfect cells with:

- pGL3-5xUPRE-luciferase reporter
- pRL-SV40 (Renilla control)

Incubate for 48 hours

l

Treat with 2.5 pg/mL Tunicamycin
for 1 hour to induce ER stress

Treat with varying concentrations

of GSK2850163 for 16 hours

Lyse the cells

Measure Firefly and Renilla
luciferase activity using

Dual-Glo Luciferase Assay System

Normalize Firefly luciferase to
Renilla luciferase activity.
Calculate % inhibition and IC50.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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